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Introduction
Aminohexane, with the chemical formula C₆H₁₅N, represents a group of organic compounds

characterized by a hexane backbone with an attached amino group. These compounds are of

significant interest in various fields, including pharmaceuticals, agrochemicals, and material

science, due to their versatile chemical properties which are highly dependent on their isomeric

form. This technical guide provides a comprehensive overview of the chemical structure of

aminohexane, a detailed exploration of its various isomers, and a summary of their

physicochemical properties. Furthermore, it outlines key experimental protocols for the

synthesis and characterization of these isomers, aiming to serve as a valuable resource for

professionals in research and development.

Chemical Structure and Classification of Isomers
The isomers of aminohexane can be broadly categorized into three main classes based on the

substitution of the nitrogen atom: primary, secondary, and tertiary amines. Each class exhibits

distinct reactivity and physical properties.

Primary Amines: The nitrogen atom is bonded to one alkyl group and two hydrogen atoms.

The amino group can be located at different positions on the hexane chain, and the hexane

chain itself can be linear or branched.
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Secondary Amines: The nitrogen atom is bonded to two alkyl groups and one hydrogen

atom. The sum of carbon atoms in the two alkyl groups is six.

Tertiary Amines: The nitrogen atom is bonded to three alkyl groups, with the total number of

carbon atoms in the alkyl groups being six.

Isomers of Aminohexane (C₆H₁₅N)
There are numerous structural isomers for the molecular formula C₆H₁₅N. A comprehensive list

is categorized below.

Primary Amine Isomers
The primary amine isomers of aminohexane can be derived from different structural isomers of

hexane.

Based on n-hexane:

Hexan-1-amine

Hexan-2-amine

Hexan-3-amine

Based on isohexane (2-methylpentane):

2-Methylpentan-1-amine

4-Methylpentan-2-amine

2-Methylpentan-3-amine

2-Methylpentan-2-amine

Based on 3-methylpentane:

3-Methylpentan-1-amine

3-Methylpentan-2-amine
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3-Methylpentan-3-amine

Based on neohexane (2,2-dimethylbutane):

2,2-Dimethylbutan-1-amine

Based on 2,3-dimethylbutane:

2,3-Dimethylbutan-1-amine

2,3-Dimethylbutan-2-amine

Secondary Amine Isomers
Examples of secondary amine isomers include:

N-Methylpentylamine (isomers of pentyl group apply)

N-Ethylbutylamine (isomers of butyl group apply)

N-Propylpropylamine (and its isomer diisopropylamine)

Tertiary Amine Isomers
There are several tertiary amine isomers for C₆H₁₅N, including:

Triethylamine

N,N-Dimethylbutylamine (and its isomers)

N-Ethyl-N-methylpropylamine (and its isomers)

Data Presentation: Physicochemical Properties of
Selected Aminohexane Isomers
The following tables summarize key physicochemical data for a selection of aminohexane
isomers for comparative analysis.

Table 1: Physicochemical Properties of Primary Aminohexane Isomers
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Isomer
CAS
Number

Molecular
Weight (
g/mol )

Boiling
Point (°C)

Melting
Point (°C)

Density
(g/mL at
25°C)

Hexan-1-

amine
111-26-2 101.19 131-132 -23 0.766

Hexan-2-

amine
68107-05-1 101.19 116 < -20 0.755

Hexan-3-

amine
16751-58-9 101.19 119.3 -40.7 (est.) 0.768

Table 2: Physicochemical Properties of Secondary Aminohexane Isomers

Isomer
CAS
Number

Molecular
Weight (
g/mol )

Boiling
Point (°C)

Melting
Point (°C)

Density
(g/mL at
25°C)

N-

Methylpentyla

mine

25419-06-1 101.19 116-118 -87.87 (est.) 0.738

N-

Ethylbutylami

ne

13360-63-9 101.19 108-110 -78 0.740

Diisopropyla

mine
108-18-9 101.19 84 -61 0.722

Table 3: Physicochemical Properties of Tertiary Aminohexane Isomers

Isomer
CAS
Number

Molecular
Weight (
g/mol )

Boiling
Point (°C)

Melting
Point (°C)

Density
(g/mL at
25°C)

Triethylamine 121-44-8 101.19 88.6-89.8 -114.7 0.726
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Mandatory Visualization
Primary Aminohexane Isomers (Hexane Backbone)

n-Hexane Based

Branched Hexane Based

Hexan-1-amine

Hexan-2-amine

Hexan-3-amine

2-Methylpentan-1-amine

4-Methylpentan-2-amine

2-Methylpentan-2-amine

Aminohexane (C6H15N) Primary Amines

Click to download full resolution via product page

Caption: Structural diversity of primary aminohexane isomers.
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Secondary Aminohexane Isomers

Examples

C6H15N

Secondary Amines

N-Methylpentylamine

C1 + C5

N-Ethylbutylamine

C2 + C4

Diisopropylamine

C3 + C3

Click to download full resolution via product page

Caption: Classification of secondary aminohexane isomers.

Tertiary Aminohexane Isomers

Tertiary Amines

Triethylamine

 C2+C2+C2

N,N-Dimethylbutylamine

 C1+C1+C4

N-Ethyl-N-methylpropylamine

 C2+C1+C3

Other Isomers

Click to download full resolution via product page

Caption: Examples of tertiary aminohexane isomers.

Experimental Protocols
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Synthesis of Primary Amines: Gabriel Synthesis of
Hexan-1-amine
The Gabriel synthesis is a robust method for the preparation of primary amines, avoiding the

over-alkylation common in other methods.[1]

Materials:

Potassium phthalimide

1-Bromohexane

Hydrazine hydrate

Ethanol

Hydrochloric acid

Sodium hydroxide

Diethyl ether

Procedure:

N-Alkylation of Phthalimide: In a round-bottom flask, dissolve potassium phthalimide in

anhydrous dimethylformamide (DMF). Add 1-bromohexane to the solution and reflux the

mixture for several hours. Monitor the reaction by thin-layer chromatography (TLC).

Hydrazinolysis: After cooling, add hydrazine hydrate to the reaction mixture and reflux for an

additional period.[2] A precipitate of phthalhydrazide will form.

Isolation of the Primary Amine: Cool the mixture, add an aqueous solution of hydrochloric

acid, and stir. Filter off the phthalhydrazide precipitate. The filtrate contains the hexan-1-

amine hydrochloride salt.

Purification: Basify the filtrate with a concentrated sodium hydroxide solution and extract the

liberated hexan-1-amine with diethyl ether. Dry the ethereal extracts over anhydrous sodium
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sulfate, filter, and remove the solvent under reduced pressure. The crude product can be

further purified by distillation.

Synthesis of Secondary and Tertiary Amines: Reductive
Amination
Reductive amination is a versatile method for synthesizing primary, secondary, and tertiary

amines from carbonyl compounds.[3]

Example: Synthesis of N-Ethylbutylamine

Materials:

Butanal

Ethylamine

Sodium triacetoxyborohydride (STAB)

Dichloromethane (DCM)

Acetic acid

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Procedure:

Imine Formation: To a solution of butanal in dichloromethane, add ethylamine. A catalytic

amount of acetic acid can be added to facilitate the formation of the iminium ion.

Reduction: To the solution containing the imine, add sodium triacetoxyborohydride in

portions. Stir the reaction mixture at room temperature until the reaction is complete

(monitored by GC-MS or TLC).
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Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of

sodium bicarbonate. Separate the organic layer, and extract the aqueous layer with

dichloromethane.

Purification: Combine the organic layers, wash with brine, and dry over anhydrous

magnesium sulfate. After filtration, the solvent is removed under reduced pressure. The

resulting N-ethylbutylamine can be purified by distillation.

Separation and Characterization of Isomers: Gas
Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the separation and identification of volatile compounds like

aminohexane isomers. Derivatization is often employed to improve chromatographic resolution

and sensitivity.[4][5]

Protocol Outline:

Derivatization: A common derivatizing agent for amines is pentafluoropropionic anhydride

(PFPA).[4] A solution of the amine isomer mixture in a suitable solvent (e.g., tetrahydrofuran)

is treated with PFPA and heated to form the corresponding amide derivatives.

GC-MS Analysis:

Column: A non-polar capillary column, such as a DB-5MS, is typically used.[4]

Injector: Operate in splitless mode with an injector temperature of around 290°C.[5]

Oven Program: A temperature gradient is employed for optimal separation. An example

program could be: initial temperature of 80°C, hold for 1 minute, ramp to 180°C at

5°C/min, then to 240°C at 10°C/min, and finally to 290°C at 25°C/min with a final hold.[5]

Carrier Gas: Helium is used as the carrier gas at a constant flow rate.[5]

Mass Spectrometer: The mass spectrometer is operated in electron ionization (EI) mode,

scanning a mass range appropriate for the derivatized isomers.
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Data Analysis: Isomers are identified based on their retention times and unique mass

fragmentation patterns.

Conclusion
This technical guide provides a foundational understanding of the chemical structure and

isomerism of aminohexane. The presented data and experimental protocols offer a practical

resource for scientists and researchers engaged in the synthesis, characterization, and

application of these versatile compounds. The structural diversity among aminohexane
isomers directly translates to a wide range of physicochemical properties and reactivities,

underscoring the importance of precise isomeric identification and control in drug development

and chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13955822?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13955822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

